Cas no 1877018-70-6 (1-Bromo-2-[(4,4-dimethylpentyl)oxy]cycloheptane)

• Product Name: 1-Bromo-2-[(4,4-dimethylpentyl)oxy]cycloheptane
• CAS No: 1877018-70-6
• MF: C₁₄H₂₇BrO
• MW: 291.267584085464
• CID: 5950318
• PubChem ID: 165474779
• Update Time: 2025-10-29

1-Bromo-2-[(4,4-dimethylpentyl)oxy]cycloheptane Chemical and Physical Properties

Names and Identifiers

• EN300-1132472
• 1877018-70-6
• 1-bromo-2-[(4,4-dimethylpentyl)oxy]cycloheptane
• 1-Bromo-2-[(4,4-dimethylpentyl)oxy]cycloheptane

• Inchi： 1S/C14H27BrO/c1-14(2,3)10-7-11-16-13-9-6-4-5-8-12(13)15/h12-13H,4-11H2,1-3H3
• InChI Key： LMRDQXBEMLVXRP-UHFFFAOYSA-N
• SMILES： BrC1CCCCCC1OCCCC(C)(C)C

Computed Properties

• Exact Mass: 290.12453g/mol
• Monoisotopic Mass: 290.12453g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 9.2Ų

Additional information on 1-Bromo-2-[(4,4-dimethylpentyl)oxy]cycloheptane

Comprehensive Overview of 1-Bromo-2-[(4,4-dimethylpentyl)oxy]cycloheptane (CAS No. 1877018-70-6)

1-Bromo-2-[(4,4-dimethylpentyl)oxy]cycloheptane (CAS No. 1877018-70-6) is a specialized organic compound that has garnered significant attention in the fields of synthetic chemistry and material science. This compound, characterized by its unique bromo-substituted cycloheptane structure, is widely utilized as an intermediate in the synthesis of complex molecules. Its molecular formula and structural features make it a valuable asset for researchers focusing on cycloheptane derivatives and ether-linked alkyl bromides.

The growing interest in 1-Bromo-2-[(4,4-dimethylpentyl)oxy]cycloheptane is closely tied to its applications in pharmaceutical research and advanced material development. With the rise of green chemistry and sustainable synthesis, researchers are increasingly exploring eco-friendly methods to produce such intermediates. Questions like "How to synthesize 1-Bromo-2-[(4,4-dimethylpentyl)oxy]cycloheptane?" or "What are the industrial uses of bromo-cycloheptane derivatives?" are frequently searched, reflecting the compound's relevance in modern scientific discourse.

One of the standout features of CAS No. 1877018-70-6 is its role in catalysis and polymer chemistry. The compound's ability to act as a precursor for functionalized polymers has made it a subject of study in nanotechnology and coatings. Recent trends indicate a surge in searches for "bromo-ether compounds in material science" and "cycloheptane-based intermediates," highlighting its interdisciplinary importance.

From a structural perspective, 1-Bromo-2-[(4,4-dimethylpentyl)oxy]cycloheptane exhibits a combination of a seven-membered ring and a branched alkoxy chain, which contributes to its stability and reactivity. This structural duality makes it a versatile building block for drug discovery and agrochemical formulations. Researchers often inquire about "properties of bromo-cycloheptane ethers" or "safety data for CAS 1877018-70-6," underscoring the need for detailed technical information.

In the context of market demand, 1-Bromo-2-[(4,4-dimethylpentyl)oxy]cycloheptane is gaining traction due to its potential in high-performance materials and specialty chemicals. The compound's compatibility with cross-coupling reactions and ring-opening polymerization techniques aligns with the industry's shift toward customizable chemical solutions. Popular search queries such as "suppliers of CAS 1877018-70-6" and "applications of dimethylpentyloxy cycloheptane" reflect its commercial viability.

Looking ahead, the scientific community anticipates further breakthroughs involving 1-Bromo-2-[(4,4-dimethylpentyl)oxy]cycloheptane, particularly in bioconjugation and smart materials. As AI-driven drug design and computational chemistry evolve, this compound's role in molecular modeling and structure-activity relationships is expected to expand. Searches for "future trends in cycloheptane chemistry" and "innovative uses of bromo-ethers" signal a growing curiosity about its untapped potential.

In summary, 1-Bromo-2-[(4,4-dimethylpentyl)oxy]cycloheptane (CAS No. 1877018-70-6) represents a fascinating intersection of organic synthesis, material science, and industrial innovation. Its multifaceted applications and structural uniqueness position it as a compound of enduring interest for researchers and industry professionals alike.